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Cat. No.: B13813981 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed application notes and protocols for the solution-based

synthesis of Cesium Tribromide (CsBr₃). Two primary synthesis methodologies are presented:

the direct reaction of Cesium Bromide with elemental Bromine and a hydrothermal synthesis

route. These protocols are designed to be replicable in a standard laboratory setting.

Additionally, this guide includes a summary of the key physicochemical properties of Cesium
Tribromide and a protocol for its purification via recrystallization.

Introduction
Cesium tribromide (CsBr₃) is an inorganic compound that exists as a charge-transfer complex

between a cesium cation (Cs⁺) and a tribromide anion (Br₃⁻). It typically appears as orange to

dark red crystals and is of interest for various applications in synthetic chemistry and materials

science. Unlike the more extensively studied cesium lead tribromide (CsPbBr₃) perovskites,

CsBr₃ does not contain lead, making it a potentially valuable compound in research areas

where the toxicity of lead is a concern.

This document outlines two reliable solution-based methods for the synthesis of Cesium
Tribromide.
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A summary of the key physical and chemical properties of Cesium Tribromide is provided in

the table below for easy reference.

Property Value Reference

Chemical Formula CsBr₃ [1]

Molar Mass 372.617 g/mol [2]

Appearance Orange solid, Dark red crystals [2]

Crystal System Orthorhombic [2]

Space Group Pnma [2]

Melting Point Decomposes upon melting N/A

Solubility

Soluble in aqueous solutions

with excess bromine.

Decomposes in pure water.

[2]

Synthesis Protocols
Two primary methods for the solution-based synthesis of Cesium Tribromide are detailed

below.

Method 1: Direct Reaction of Cesium Bromide and
Bromine
This method involves the direct reaction of Cesium Bromide with liquid Bromine in an aqueous

solution. The excess bromine helps to stabilize the tribromide ion in solution, allowing for the

crystallization of CsBr₃.

Experimental Workflow:
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Preparation Reaction
Crystallization & Isolation

Prepare saturated
CsBr solution

Add excess
liquid Bromine

Step 1 Stir at room
temperature

Step 2
Slow evaporationStep 3 Filter crystals

Step 4
Wash with cold solvent

Step 5
Dry under vacuum

Step 6

Click to download full resolution via product page

Caption: Workflow for the synthesis of CsBr₃ via direct reaction.

Materials:

Reagent Formula Purity

Cesium Bromide CsBr ≥ 99.9%

Bromine Br₂ ≥ 99.5%

Deionized Water H₂O High Purity

Protocol:

Prepare a concentrated aqueous solution of Cesium Bromide (CsBr).

In a well-ventilated fume hood, carefully add a molar excess of liquid Bromine (Br₂) to the

CsBr solution. The solution should turn a deep reddish-brown.

Stir the solution at room temperature until the bromine has fully reacted with the bromide

ions to form tribromide ions.

Allow the solution to slowly evaporate in the fume hood. As the solvent evaporates, dark red

crystals of Cesium Tribromide will form.

Isolate the crystals by filtration.
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Wash the crystals sparingly with a small amount of a cold, non-polar solvent in which CsBr₃

is insoluble to remove any residual bromine.

Dry the crystals under vacuum to obtain the final product.

Method 2: Hydrothermal Synthesis
This method avoids the use of free bromine by generating it in situ through the reaction of a

bromide and a bromate under acidic conditions.

Reaction Pathway:

Reactants

In-situ Bromine Generation

Product Formation

Cesium Bromide (CsBr)

5CsBr + CsBrO3 + 6HBr → 6CsBr + 3Br2 + 3H2O

Cesium Bromate (CsBrO3) Hydrobromic Acid (HBr)

CsBr + Br2 → CsBr3

Click to download full resolution via product page

Caption: Reaction pathway for the hydrothermal synthesis of CsBr₃.

Materials:
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Reagent Formula Purity

Cesium Bromide CsBr ≥ 99.9%

Cesium Bromate CsBrO₃ ≥ 99%

Hydrobromic Acid HBr 48% aqueous solution

Deionized Water H₂O High Purity

Protocol:

In a Teflon-lined stainless-steel autoclave, combine stoichiometric amounts of Cesium

Bromide (CsBr), Cesium Bromate (CsBrO₃), and a slight excess of hydrobromic acid (HBr).

Add a minimal amount of deionized water to dissolve the reactants.

Seal the autoclave and heat it to a temperature between 120-180 °C for 24-48 hours. The

exact temperature and time may need to be optimized depending on the desired crystal size

and yield.

Allow the autoclave to cool slowly to room temperature.

Open the autoclave in a fume hood and collect the resulting crystals.

Wash the crystals with a small amount of cold deionized water to remove any unreacted

starting materials.

Dry the crystals under vacuum.

Purification Protocol: Recrystallization
For applications requiring high-purity Cesium Tribromide, recrystallization can be performed.

Workflow for Recrystallization:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b13813981?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13813981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolution
Cooling & Crystallization Isolation & Drying

Dissolve crude CsBr3
in minimal hot solvent

(e.g., aqueous HBr with Br2)
Slowly cool the solutionStep 1 Crystals precipitate

Step 2
Filter the crystalsStep 3 Wash with cold solvent

Step 4
Dry under vacuum

Step 5

Click to download full resolution via product page

Caption: General workflow for the recrystallization of CsBr₃.

Protocol:

Dissolve the crude Cesium Tribromide in a minimal amount of a suitable hot solvent. A

good solvent system is a concentrated aqueous solution of hydrobromic acid containing a

small amount of elemental bromine to prevent the decomposition of the tribromide ion.

Once the solid is completely dissolved, allow the solution to cool slowly to room temperature.

Further cooling in an ice bath can promote maximum crystal formation.

Isolate the purified crystals by filtration.

Wash the crystals with a small amount of a cold, appropriate solvent.

Dry the purified crystals under vacuum.

Safety Precautions
Bromine (Br₂): is highly toxic, corrosive, and a strong oxidizing agent. All manipulations

involving liquid bromine must be carried out in a well-ventilated fume hood with appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles,

and a lab coat.

Hydrobromic Acid (HBr): is a strong, corrosive acid. Handle with care and appropriate PPE.
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Hydrothermal Synthesis: involves high temperatures and pressures. Use a properly rated

and maintained autoclave and follow all manufacturer's safety guidelines.

Disclaimer: These protocols are intended for use by trained professionals in a laboratory

setting. All necessary safety precautions should be taken. The user is solely responsible for any

risks associated with the implementation of these procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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